Cas no 95849-26-6 (2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde)

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde structure

95849-26-6 structure

Product Name:2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde

CAS No:95849-26-6

MF:C₈H₇NO₃

MW:165.146082162857

MDL:MFCD12755734

CID:840082

PubChem ID:329771097

Update Time:2024-10-25

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2,3-Dihydro[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde
- 1,4-Dioxino[2,3-b]pyridine-7-carboxaldehyde, 2,3-dihydro-
- 2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde
- 2-3-Dihydro-1-4-dioxino-2-3-b-pyridine-7-carbaldehyde
- 2,3-Dihydro-1,4-dioxino[2,3-b]pyridine-7-carboxaldehyde (ACI)
- 2,3-Dihydro[1,4]dioxino[2,3-b]pyridine-7-carboxaldehyde
- 2H,3H-[1,4]Dioxino[2,3-b]pyridine-7-carbaldehyde
- DTXSID60538031
- OZNRIAMVJSYDHX-UHFFFAOYSA-N
- DB-011924
- 2,3-dihydro(1,4)dioxino(2,3-b)pyridine-7-carbaldehyde
- 95849-26-6
- 2,3-dihydro-1,4-dioxino[2,3-b]pyridine-7-carbaldehyde
- D75313
- 2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde, AldrichCPR
- SCHEMBL2797568
- MFCD12755734
- AB65653
- CS-0092155
- AKOS015855957
- 2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde
- MDL： MFCD12755734
- Inchi： 1S/C8H7NO3/c10-5-6-3-7-8(9-4-6)12-2-1-11-7/h3-5H,1-2H2
- InChI Key： OZNRIAMVJSYDHX-UHFFFAOYSA-N
- SMILES： O=CC1C=C2C(OCCO2)=NC=1

Computed Properties

Exact Mass: 165.04300
Monoisotopic Mass: 165.042593085g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 48.4Å²

Experimental Properties

Density: 1.34
Boiling Point: 317.198°C at 760 mmHg
Flash Point: 145.637°C
Refractive Index: 1.595
PSA: 48.42000
LogP: 0.66530

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
HazardClass：IRRITANT

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0707-1g	2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde	95849-26-6	96%	1g	7462.77CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0707-5g	2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde	95849-26-6	96%	5g	29851.09CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0707-500mg	2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde	95849-26-6	96%	500mg	4155.41CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0707-250mg	2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde	95849-26-6	96%	250mg	2332.12CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0707-100mg	2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde	95849-26-6	96%	100mg	1594.32CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0707-50mg	2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde	95849-26-6	96%	50mg	1221.18CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	059478-250mg	2,3-Dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde	95849-26-6		250mg	6745.0CNY	2021-07-07
TRC	D456558-10mg	2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde	95849-26-6		10mg	$ 50.00	2022-06-05
TRC	D456558-50mg	2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde	95849-26-6		50mg	$ 185.00	2022-06-05
TRC	D456558-100mg	2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde	95849-26-6		100mg	$ 275.00	2022-06-05

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Production Method

Production Method 1

95897-49-7

95849-26-6

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 30 min, -78 °C
1.2 Solvents: Tetrahydrofuran ; 2 h, -78 °C; -78 °C → 0 °C

Reference

: Preparation of the derivatives of piperlongumine and their medical applications

, United States, , ,

Production Method 2

95897-50-0

95849-26-6

Reaction Conditions

Reference

: Derivatives of 1,3-benzodioxoles, 53. Preparation of N-alkyl-2-arylpyrrolidines

Dallacker, Franz; Jouck, Walter, Zeitschrift fuer Naturforschung, 1984, (11), 1598-606

Production Method 3

95897-49-7

95849-26-6

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, -78 °C
1.2 Solvents: Tetrahydrofuran ; 2 h, -78 °C

Reference

: Preparation of piperlongumine derivatives as anticancer agents

, World Intellectual Property Organization, , ,

Production Method 4

443956-46-5

95849-26-6

Reaction Conditions

1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; 13 h, rt

Reference

: Preparation of nitrogen-containing bicyclic heterocycles for use as antibacterials

, World Intellectual Property Organization, , ,

Production Method 5

95849-26-6

Reaction Conditions

Reference

: Preparation of 4-piperidinylquinolines and nitrogenated analogs as antibacterial agents

, World Intellectual Property Organization, , ,

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Raw materials

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Preparation Products

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde (95849-26-6)

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
2. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Cas no 95849-26-6 (2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde)

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Security Information

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Pricemore >>

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Raw materials

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Preparation Products

2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde Related Literature

95849-26-6 (2H,3H-[1,4]dioxino[2,3-b]pyridine-7-carbaldehyde) Related Products